Cas no 68046-91-3 ( )

• Product Name: &nbsp
• CAS No: 68046-91-3
• MF: C₂₅H₅₁NO₂
• MW: 397.677948236465
• CID: 968464
• PubChem ID: 351651
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• tetradecan-1-amine,undec-10-enoic acid
• NSC-522594
• 68046-91-3
• DTXSID30326003
• tetradecan-1-amine; undec-10-enoic acid
• NSC522594
• DS-012470
•  

• Inchi： 1S/C14H31N.C11H20O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15;1-2-3-4-5-6-7-8-9-10-11(12)13/h2-15H2,1H3;2H,1,3-10H2,(H,12,13)
• InChI Key： NJBKXZAWKUXALW-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCC=C)=O.NCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 397.39223
• Monoisotopic Mass: 397.391979870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 21
• Complexity: 243
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Monocarboxylic acids and derivatives